Cas no 25433-45-8 (2-Furanpropanaminium,N-ethyl-N,N,a-trimethyl-,iodide (1:1))

2-Furanpropanaminium,N-ethyl-N,N,a-trimethyl-,iodide (1:1) structure
25433-45-8 structure
Product Name:2-Furanpropanaminium,N-ethyl-N,N,a-trimethyl-,iodide (1:1)
CAS No:25433-45-8
MF:C12H22INO
MW:323.213655948639
CID:258183
PubChem ID:212949
Update Time:2025-04-19

2-Furanpropanaminium,N-ethyl-N,N,a-trimethyl-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Furanpropanaminium,N-ethyl-N,N,a-trimethyl-,iodide (1:1)
    • DTXSID30948289
    • Ammonium, dimethylethyl(4-(2-furyl)-2-butyl)-, iodide
    • Ammonium, (3-(2-furyl)-1-methylpropyl)trimethyl-, iodide
    • (3-(2-Furyl)-1-methylpropyl)trimethylammonium iodide
    • Dimethylethyl(4-(2-furyl)-2-butyl)ammonium iodide
    • Ammonium, ethyl(3-(2-furyl)-1-methylpropyl)dimethyl-, iodide
    • n-ethyl-4-(furan-2-yl)-n,n-dimethylbutan-2-aminium iodide
    • Ethyl(3-(2-furyl)-1-methylpropyl)dimethylammonium iodide
    • 25433-45-8
    • Inchi: 1S/C12H22NO.HI/c1-5-13(3,4)11(2)8-9-12-7-6-10-14-12;/h6-7,10-11H,5,8-9H2,1-4H3;1H/q+1;/p-1
    • InChI Key: ZWEXDTLXIXNMAC-UHFFFAOYSA-M
    • SMILES: [I-].O1C=CC=C1CCC(C)[N+](C)(C)CC

Computed Properties

  • Exact Mass: 300.902
  • Monoisotopic Mass: 323.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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